Cas no 172455-36-6 (5-Chloro-4-cyano-2-nitroaniline)

• Product Name: 5-Chloro-4-cyano-2-nitroaniline
• CAS No: 172455-36-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD26401904
• CID: 1061822
• PubChem ID: 22903572
• Update Time: 2025-04-20

5-Chloro-4-cyano-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-cyano-2-nitroaniline
• 4-amino-2-chloro-5-nitrobenzonitrile
• 4-AMINO-5-nitro-2-CHLOROBENZONITRILE
• 4-Amino-2-chloro-5-nitro-benzonitrile
• 4-AMINO-5-nitro-2-CHLOROBENZONITRILE（WS205133）
• CS-0060107
• DB-331999
• 172455-36-6
• XGA45536
• MFCD26401904
• W17997
• AS-60641
• AKOS027427552
• SCHEMBL1192365

• MDL： MFCD26401904
• Inchi： 1S/C7H4ClN3O2/c8-5-2-6(10)7(11(12)13)1-4(5)3-9/h1-2H,10H2
• InChI Key： QDNOBTKJPANVQD-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes